7-Acetoxy-5-isopropoxy-3,4-dihydroquinazolin-4-one

• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol
• IUPAC Name: (4-oxo-5-propan-2-yloxy-3H-quinazolin-7-yl) acetate
• InChI: InChI=1S/C13H14N2O4/c1-7(2)18-11-5-9(19-8(3)16)4-10-12(11)13(17)15-6-14-10/h4-7H,1-3H3,(H,14,15,17)
• InChI Key: QIEMKOMBWFWZAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=CC2=C1C(=O)NC=N2)OC(=O)C

Description

7-Acetoxy-5-isopropoxy-3,4-dihydroquinazolin-4-one is a useful research compound. Its molecular formula is C13H14N2O4 and its molecular weight is 262.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pyridine (0.18 ml, 1.5 mmol) was added to a suspension of 7-hydroxy-5-isopropoxyquinazolin-4(3H)-one (3.3 g, 15 mmol) in acetic anhydride (10 ml, 75 mmol) and the mixture was stirred at 75° C. for 45 minutes. The mixture was evaporated under reduced pressure and the residue obtained was stirred in water (50 ml) at 75° C. for 1 hour and then cooled to ambient temperature and filtered to afford 5-isopropoxy-4-oxo-3,4-dihydroquinazolin-7-yl acetate (2.6 g, 65% yield) as a white solid: